Cas no 36499-94-2 (Dibromopalladium;10-ethyl-10h-phenoxaphosphinin-10-ium)
36499-94-2 structure
Product Name:Dibromopalladium;10-ethyl-10h-phenoxaphosphinin-10-ium
CAS No:36499-94-2
MF:C28H28Br2O2P2Pd
MW:724.696246147156
CID:921393
PubChem ID:6333440
Update Time:2025-04-19
Dibromopalladium;10-ethyl-10h-phenoxaphosphinin-10-ium Chemical and Physical Properties
Names and Identifiers
-
- Dibromopalladium;10-ethyl-10h-phenoxaphosphinin-10-ium
- NSC-241219
- 36499-94-2
- NSC241219
-
- Inchi: 1S/2C14H13OP.2BrH.Pd/c2*1-2-16-13-9-5-3-7-11(13)15-12-8-4-6-10-14(12)16;;;/h2*3-10H,2H2,1H3;2*1H;/q;;;;+2
- InChI Key: XGWYRXHHGCTUNA-UHFFFAOYSA-N
- SMILES: [Pd](Br)Br.[PH+]1(C2C=CC=CC=2OC2C=CC=CC1=2)CC.[PH+]1(C2C=CC=CC=2OC2C=CC=CC1=2)CC
Computed Properties
- Exact Mass: 488.82092
- Monoisotopic Mass: 721.89661g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 35
- Rotatable Bond Count: 2
- Complexity: 524
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 9.23
Dibromopalladium;10-ethyl-10h-phenoxaphosphinin-10-ium Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
36499-94-2 (Dibromopalladium;10-ethyl-10h-phenoxaphosphinin-10-ium) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent